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Compound of Interest

Compound Name: GNE-955

Cat. No.: B607700

For researchers, scientists, and drug development professionals, ensuring personal and
environmental safety is paramount when working with potent compounds like GNE-955. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans for the potent pan-Pim kinase inhibitor, GNE-955. Adherence to these
procedural steps is critical for minimizing exposure risk and maintaining a safe laboratory
environment.

While a specific Safety Data Sheet (SDS) for GNE-955 is not publicly available, the following
guidelines are based on best practices for handling potent, hazardous research chemicals and
cytotoxic agents.[1][2][3] A thorough risk assessment should be conducted before handling any
new compound.[4][5][6][7]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The
required level of protection depends on the specific task being performed.
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Task Category

Minimum PPE Requirements

Low-Risk Activities

- Primary Engineering Control: Chemical fume

hood or other ventilated enclosure.

(e.g., handling sealed containers, visual

inspection)

- Gloves: Single pair of nitrile gloves.

- Eye Protection: Safety glasses with side

shields.

- Lab Attire: Fully buttoned lab coat and closed-
toe shoes.

Medium-Risk Activities

- Primary Engineering Control: Chemical fume
hood.

(e.g., preparing solutions, weighing solid

compound)

- Gloves: Double pair of nitrile gloves.

- Eye/Face Protection: Chemical splash
goggles. A face shield should be worn over
safety glasses when there is a significant splash
risk.[8][9]

- Lab Attire: Chemical-resistant lab coat, long

pants, and closed-toe shoes.

High-Risk Activities

- Primary Engineering Control: Chemical fume

hood or glove box.

(e.g., cleaning up spills, potential for aerosol
generation)

- Gloves: Double pair of nitrile gloves.

- Eye/Face Protection: Chemical splash goggles
and a face shield.

- Respiratory Protection: A respirator (e.g., N95
or higher) may be required depending on the

risk assessment.[10]

- Protective Clothing: Disposable gown or

coveralls.
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Note: Always inspect gloves for any signs of degradation or puncture before use.[11] Change
gloves immediately if they become contaminated.

Experimental Protocols: Handling and Disposal

Receipt and Storage: Upon receipt, visually inspect the container for any damage or leaks.
GNE-955 should be stored in a dedicated, clearly labeled, and well-ventilated area, away from
incompatible materials.[1] Access to the storage area should be restricted to authorized
personnel.

Preparation and Handling:

o Preparation: All work with GNE-955, especially the handling of the solid compound and
preparation of stock solutions, must be conducted in a certified chemical fume hood to
minimize inhalation exposure.[2]

» Weighing: When weighing the solid form of GNE-955, use a balance inside a ventilated
enclosure to prevent the dispersal of fine particles.

e Solution Preparation: Prepare solutions in the fume hood. Use caution to avoid splashes and
aerosol generation.

» Labeling: All containers holding GNE-955, including stock solutions and dilutions, must be
clearly labeled with the chemical name, concentration, date of preparation, and appropriate
hazard warnings.

o Transport: When transporting GNE-955 outside of the fume hood, use sealed, secondary
containers to prevent spills.

Disposal Plan: Proper disposal of GNE-955 and contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

» Waste Segregation: Do not mix GNE-955 waste with other chemical waste streams unless
specifically instructed to do so by your institution's environmental health and safety (EHS)
department.
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e Liquid Waste: Collect all liquid waste containing GNE-955 in a dedicated, sealed, and clearly
labeled hazardous waste container.[12][13]

e Solid Waste: Dispose of all contaminated solid waste, including gloves, bench paper, pipette
tips, and empty vials, in a designated hazardous waste container lined with a clear plastic
bag.[12][14]

e Sharps: Any contaminated sharps, such as needles or broken glass, must be placed in a
puncture-resistant sharps container labeled for hazardous chemical waste.[12]

o Decontamination: Decontaminate all surfaces and equipment that have come into contact
with GNE-955 using a suitable cleaning agent, as determined by your institution's safety
protocols.

o Waste Pickup: Contact your institution's EHS department to arrange for the pickup and
disposal of all GNE-955 hazardous waste.[13][14] Do not dispose of GNE-955 down the
drain or in the regular trash.[15][16]

Workflow for Safe Handling of GNE-955
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Caption: Workflow for the safe handling of GNE-955 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic
Academic Research Laboratories (CARL) - PMC [pmc.ncbi.nlm.nih.gov]

o 2. pharmatimesofficial.com [pharmatimesofficial.com]

o 3. pharmaceutical-journal.com [pharmaceutical-journal.com]

e 4. pharm-int.com [pharm-int.com]

o 5. Highly potent APIs: Hazards in classification and handling [manufacturingchemist.com]
e 6. Handling & Processing of Potent Compounds: A Holistic Approach - IPS [ipsdb.com]

e 7. pharmtech.com [pharmtech.com]

» 8. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

e 9. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]

e 10. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

e 11. artsci.usu.edu [artsci.usu.edu]

e 12. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

e 13. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
e 14. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

e 15. vumc.org [vumc.org]

e 16. Hazardous Waste and Disposal - American Chemical Society [acs.org]

¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling GNE-955]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607700#personal-protective-equipment-for-handling-
gne-955]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b607700?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7720356/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7720356/
https://pharmatimesofficial.com/project/what-are-some-best-practices-for-safely-handling-hazardous-chemicals-in-a-laboratory-setting/
https://pharmaceutical-journal.com/article/letters/developing-guidelines-for-the-safe-handling-of-cytotoxic-drugs-in-academic-research-laboratories
https://www.pharm-int.com/resources/managing-risks-with-potent-pharmaceutical-products/
https://manufacturingchemist.com/highly-potent-apis-hazards-in-classification-and-handling-141694
https://www.ipsdb.com/happenings/insights/handling-and-processing-of-potent-compounds-a-holistic-approach
https://www.pharmtech.com/view/assessing-risk-and-production-of-potent-substances
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b607700#personal-protective-equipment-for-handling-gne-955
https://www.benchchem.com/product/b607700#personal-protective-equipment-for-handling-gne-955
https://www.benchchem.com/product/b607700#personal-protective-equipment-for-handling-gne-955
https://www.benchchem.com/product/b607700#personal-protective-equipment-for-handling-gne-955
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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